N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide

• IUPAC Name: N-[2-[(4-chlorophenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C14H13ClN2O3S/c1-10(18)16-13-4-2-3-5-14(13)17-21(19,20)12-8-6-11(15)7-9-12/h2-9,17H,1H3,(H,16,18)
• InChI Key: BLACZEARDIYHPF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O3S
• Molecular Weight: 324.8 g/mol

Description

N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide, also known as N-(4-chlorophenylsulfonyl)-2-aminobenzamide, is a chemical compound used in scientific research. It is a sulfonamide derivative and is often referred to as CAS 123333-65-0.

Mechanism of Action

The mechanism of action of N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in cancer cell growth or inflammation.
Biochemical and Physiological Effects:
N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and topoisomerase. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide in lab experiments is that it is relatively easy to synthesize and purify. It has also been shown to have potent anticancer and anti-inflammatory activity, making it a useful tool for studying these processes.
One limitation of using N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide is that its mechanism of action is not fully understood. This can make it difficult to interpret experimental results and design further studies.

Future Directions

There are several future directions for research on N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide. One area of interest is investigating its potential as a treatment for specific types of cancer, such as breast cancer or lung cancer. Another area of interest is exploring its mechanism of action in more detail, which could lead to the development of more potent and selective compounds. Additionally, further studies could be conducted to investigate its potential as an anti-inflammatory agent, particularly in the context of autoimmune diseases.

Synthesis Methods

The synthesis of N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-aminobenzamide in the presence of a base such as triethylamine. The reaction results in the formation of the desired compound, which can be purified by recrystallization.

Scientific Research Applications

N-(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide(2-{[(4-chlorophenyl)sulfonyl]amino}phenyl)acetamide has been used in various scientific research applications. It has been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of certain cancer cells. It has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.